(Z)-methyl 2-((2-benzylidene-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: methyl 2-[[(2Z)-2-benzylidene-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C18H14O5/c1-21-17(19)11-22-13-7-8-14-15(10-13)23-16(18(14)20)9-12-5-3-2-4-6-12/h2-10H,11H2,1H3/b16-9-
• InChI Key: AWJQWUJAYKWQKT-SXGWCWSVSA-N
• Canonical SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3)O2
• Isomeric SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3)/O2
• Molecular Formula: C18H14O5
• Molecular Weight: 310.3 g/mol

Description

(Z)-methyl 2-((2-benzylidene-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate, commonly known as MBOA, is a synthetic compound that has gained significant attention in scientific research due to its potential in various fields.

Scientific Research Applications

Synthesis and Chemical Reactions

• Reactions with Alkyl 2-Cyano-3-Alkoxypropenoate and Alkyl 2-Alkoxycarbonyl-3-Alkoxypropenoate : This study explored the reactions of 3-oxo-2,3-dihydrobenzofuran with various compounds, resulting in a mix of Z and E isomers and the formation of pyran derivatives, indicating potential for diverse chemical applications (J. Mérour & F. Cossais, 1991).

• Interaction with Homophthalic Anhydride : This research involved the interaction of homophthalic anhydride and methyl (triphenylphosphoranylidene)­acetate, leading to the formation of various compounds, which highlights the compound's reactivity and potential for creating new molecular structures (O. Shablykin et al., 2017).

• Facile Synthesis of Derivatives : A study demonstrated a facile synthesis method for derivatives of this compound, illustrating its versatility in chemical synthesis processes (F. Song, G. David, & W. Murray, 2015).

Biological and Medicinal Research

• Synthesis of COX-2 / 5-LOX Inhibitors : Research on the synthesis of methyl [6-(2-aminothiazol-4-yl)-3-oxo-l,4-benzoxazin-2yl]acetates revealed some compounds exhibited notable 5-LOX inhibitory activity, suggesting potential pharmacological applications (G. Reddy & Κ. Rao, 2008).

• Crystal Structure Analysis : A study focused on the crystal structure of a related compound, providing insights into its molecular structure which is crucial for understanding its biological interactions (Zhengyi Li et al., 2015).

• Antibacterial Activity : Research into novel 1,2,3-triazole-tagged derivatives of the compound showed significant antibacterial activity against various bacteria, indicating its potential use in antimicrobial applications (M. A. Kumari et al., 2017).

• Synthesis and Evaluation of Antibacterial Activity : A study on the synthesis of 1, 4-Benzoxazine analogues of the compound and their evaluation for antibacterial activity revealed promising results against several bacterial strains, suggesting its utility in developing new antibacterial agents (Naveen Kadian et al., 2012).